![molecular formula C10H15N3O2S B3071947 4-(Isobutylamino)-2-(methylthio)pyrimidine-5-carboxylic acid CAS No. 1015856-38-8](/img/structure/B3071947.png)
4-(Isobutylamino)-2-(methylthio)pyrimidine-5-carboxylic acid
Overview
Description
4-(Isobutylamino)-2-(methylthio)pyrimidine-5-carboxylic acid is a chemical compound that belongs to the class of pyrimidine derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. The compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, advantages, and limitations in lab experiments have been extensively studied.
Scientific Research Applications
Synthesis of Pyranopyrimidine Derivatives
Hybrid catalysts play a crucial role in synthesizing 5H-pyrano[2,3-d]pyrimidine scaffolds, which are key precursors for medicinal and pharmaceutical industries due to their broad synthetic applications and bioavailability. Recent advancements in the use of diverse hybrid catalysts, including organocatalysts, metal catalysts, and nanocatalysts, have significantly facilitated the development of various pyranopyrimidine derivatives. These compounds, derived from 4-(isobutylamino)-2-(methylthio)pyrimidine-5-carboxylic acid, have shown wide applicability in drug development and synthetic chemistry, underscoring the importance of innovative catalytic strategies for generating lead molecules in pharmaceutical research (Parmar, Vala, & Patel, 2023).
Biocatalyst Inhibition by Carboxylic Acids
The study of carboxylic acids, including this compound, has shed light on their inhibitory effects on microbial biocatalysts used in fermentative production. Understanding the mechanisms of inhibition, such as damage to the cell membrane and the decrease of internal microbial pH, is critical for developing strategies to enhance the robustness of microbial strains. This knowledge can lead to improved yields in the bioproduction of valuable chemicals, highlighting the intersection of organic chemistry and microbial engineering in addressing challenges in biorenewable chemical production (Jarboe, Royce, & Liu, 2013).
Pyrimidine Derivatives as Optical Sensors
Pyrimidine derivatives, including those related to this compound, have emerged as potent optical sensors due to their ability to form coordination and hydrogen bonds. These compounds have been explored for their applications in detecting various analytes, leveraging the pyrimidine moiety's inherent properties for sensing applications. Such research underscores the versatility of pyrimidine derivatives in creating sensitive and selective sensing materials, contributing to advancements in analytical and diagnostic technologies (Jindal & Kaur, 2021).
Unnatural Base Pairs in Synthetic Biology
The development of unnatural base pairs, including those based on pyrimidine structures similar to this compound, has opened new avenues in synthetic biology. These base pairs expand the genetic alphabet, enabling the incorporation of novel properties into DNA and RNA for synthetic applications. Research into Im : Na pairs, which include imidazo[5',4':4.5]pyrido[2,3-d]pyrimidines and 1,8-naphthyridines, highlights the potential of pyrimidine derivatives in enhancing the capabilities of synthetic organisms and the creation of new biological systems (Saito-Tarashima & Minakawa, 2018).
properties
IUPAC Name |
4-(2-methylpropylamino)-2-methylsulfanylpyrimidine-5-carboxylic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N3O2S/c1-6(2)4-11-8-7(9(14)15)5-12-10(13-8)16-3/h5-6H,4H2,1-3H3,(H,14,15)(H,11,12,13) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LKHAICSPPZRUHL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CNC1=NC(=NC=C1C(=O)O)SC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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